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Compound of Interest

Compound Name: Allyl chloroformate

Cat. No.: B041492 Get Quote

Allyl chloroformate is a highly reactive and hazardous chemical that demands meticulous

handling to ensure the safety of laboratory personnel. This guide provides essential, step-by-

step safety and logistical information for researchers, scientists, and drug development

professionals. By adhering to these procedures, you can minimize risks and maintain a safe

research environment.

Immediate Safety and Hazard Information
Allyl chloroformate is a flammable, corrosive, and highly toxic liquid that can be fatal if

inhaled.[1][2][3] It is also harmful if swallowed and causes severe skin and eye burns.[1][2][3]

The vapor is a lachrymator, meaning it irritates the eyes and causes tearing.[2] It is crucial to

handle this substance with extreme caution in a well-ventilated area, away from heat, sparks,

and open flames.[2][3]

Hazard Classification Description

Physical Hazards Flammable liquid and vapor.[1][2][3]

Health Hazards

Fatal if inhaled[1][3], Toxic if swallowed[1][3],

Causes severe skin burns and eye damage[1][2]

[3], May cause respiratory irritation.[1]

Environmental Hazards Should not be released into the environment.[1]

Signal Word Danger[1]
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Personal Protective Equipment (PPE)
A comprehensive array of personal protective equipment is mandatory when handling allyl
chloroformate. The following table summarizes the required PPE for ensuring personal safety.

Body Part
Personal Protective
Equipment

Specifications and
Remarks

Respiratory

Full-face respirator with

appropriate cartridges (e.g.,

ABEK type filter) or a self-

contained breathing apparatus

(SCBA).[3][4]

Use in a well-ventilated area,

preferably under a chemical

fume hood.[1]

Eyes and Face
Tightly fitting safety goggles

and a face shield.[3][5]

Standard safety glasses are

not sufficient.

Hands
Chemical-resistant gloves

(e.g., plastic or rubber).[5][6]

Regularly inspect gloves for

signs of degradation and

replace them frequently.

Body

Flame-retardant and antistatic

protective clothing, such as a

lab coat, apron, or coveralls.[3]

For large-scale operations or in

case of spills, a full-body

chemical-resistant suit is

recommended.[7]

Clothing should be non-static,

and metallic fasteners should

be avoided.[7]

Feet
Closed-toe, chemical-resistant

safety footwear.[8][9]

Perforated shoes or sandals

are not permitted.[8]

Operational Plan: From Preparation to Disposal
Following a strict, step-by-step protocol is essential for the safe handling of allyl
chloroformate.

Preparation and Handling
Work Area Preparation:
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Ensure a chemical fume hood is operational and available.

Remove all potential ignition sources from the work area.[10]

Have an emergency eyewash station and safety shower readily accessible.[2]

Keep spill containment materials, such as absorbent pads or sand, nearby.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

entering the designated handling area.

Chemical Handling:

Ground and bond all containers when transferring the material to prevent static discharge.

[2]

Use only spark-proof tools.[2]

Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors.[7]

Avoid all personal contact with the substance.[7]

Keep containers tightly closed when not in use.[2]

Emergency Procedures
Inhalation: Move the individual to fresh air immediately. If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

large amounts of water for at least 15 minutes. Seek immediate medical attention.[7]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[7]
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[1]

Spill Response
Evacuate all non-essential personnel from the area.

Wearing full PPE, including respiratory protection, contain the spill using a non-combustible

absorbent material like sand or earth.

Collect the absorbed material into a sealed container for proper disposal.

Ventilate the area and wash the spill site after the material has been removed.

Do not use water on the spill itself, as it can react with allyl chloroformate.[10]

Disposal Plan
All waste containing allyl chloroformate must be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in approved, sealed containers.

Consult with your institution's environmental health and safety department for specific

disposal protocols.

Decontaminate empty containers with a 5% aqueous sodium hydroxide or soda ash solution

before disposal.[7]

Workflow for Safe Handling of Allyl Chloroformate
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Workflow for Safe Handling of Allyl Chloroformate
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Caption: A flowchart outlining the key steps for the safe handling of allyl chloroformate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC221741000&productDescription=ALLYL+CHLOROFORMATE+97%25ALLYL&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/03394.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/242306
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-chloroformate
https://cameochemicals.noaa.gov/chris/ACF.pdf
https://www.guidechem.com/encyclopedia/allyl-chloroformate-dic11122.html
https://datasheets.scbt.com/sc-254942.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.youtube.com/watch?v=kmSnIHewxZo
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0040.pdf
https://www.benchchem.com/product/b041492#personal-protective-equipment-for-handling-allyl-chloroformate
https://www.benchchem.com/product/b041492#personal-protective-equipment-for-handling-allyl-chloroformate
https://www.benchchem.com/product/b041492#personal-protective-equipment-for-handling-allyl-chloroformate
https://www.benchchem.com/product/b041492#personal-protective-equipment-for-handling-allyl-chloroformate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041492?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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